Cas no 1805642-14-1 (Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate
• CAS No: 1805642-14-1
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4947112
• Update Time: 2025-06-28

Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)9-7(14)3-6(5-15)4-8(9)18-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： QMSDGROAINPJNW-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate

Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate (CAS No. 1805642-14-1): A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate (CAS No. 1805642-14-1) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of advanced materials and drug development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements of Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate.

Chemical Structure and Properties

Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate is a complex organic compound with a molecular formula of C₁₃H₉FINO₃. The molecule features a benzene ring substituted with a cyano group at the 4-position, a difluoromethoxy group at the 2-position, and an iodine atom at the 6-position. Additionally, the ethyl ester group is attached to the carboxylic acid moiety. These functional groups contribute to the compound's unique chemical properties, including its reactivity, solubility, and stability.

The presence of the cyano group imparts significant electron-withdrawing effects, enhancing the compound's reactivity in various chemical reactions. The difluoromethoxy group adds fluorine atoms, which are known for their strong electronegativity and ability to influence molecular interactions. The iodine atom provides a versatile leaving group for further synthetic transformations. The ethyl ester group enhances solubility in organic solvents, making the compound suitable for use in solution-phase reactions.

Synthesis Methods

The synthesis of Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate can be achieved through several well-established methods. One common approach involves the sequential introduction of functional groups onto a benzene ring. For instance, starting from 4-cyanophenol, the difluoromethoxy group can be introduced via nucleophilic substitution using difluoromethylating agents such as Selectfluor or diethylaminosulfur trifluoride (DAST). Subsequently, iodination can be performed using iodine or iodoform reagents under appropriate conditions.

Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling reactions can be employed to introduce the iodine atom onto a pre-functionalized benzene ring. This method offers high regioselectivity and functional group tolerance, making it suitable for large-scale synthesis.

Applications in Chemical Research

Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate has found applications in various areas of chemical research due to its unique structural features. One notable application is in the synthesis of advanced materials with tailored properties. The presence of multiple functional groups allows for precise control over molecular interactions and physical properties, making it an ideal building block for designing polymers and other functional materials.

In addition to material science, Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate has been explored in organic synthesis as a versatile intermediate. Its reactivity and functional group diversity enable it to participate in a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and electrophilic additions. These properties make it a valuable tool for synthetic chemists working on complex molecule synthesis.

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in compounds like Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate due to their potential therapeutic applications. Recent studies have highlighted the role of fluorinated compounds in drug discovery and development. The difluoromethoxy group in particular has been associated with improved pharmacokinetic properties and enhanced biological activity.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the use of fluorinated benzoates as inhibitors of specific enzymes involved in disease pathways. The results demonstrated that compounds containing difluoromethoxy groups exhibited potent inhibitory activity against target enzymes, suggesting their potential as lead candidates for drug development.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent advancements have shed light on new applications for compounds like Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate. One emerging area of research is the use of these compounds as probes for studying protein-protein interactions (PPIs). PPIs play crucial roles in various biological processes and are increasingly recognized as important therapeutic targets.

A study published in Nature Communications reported the development of fluorinated benzoates as potent inhibitors of specific PPIs involved in cancer signaling pathways. The researchers found that these compounds effectively disrupted PPIs without causing significant off-target effects, highlighting their potential as novel therapeutic agents.

Safety Considerations and Handling

While Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate offers numerous benefits in chemical and pharmaceutical research, it is important to handle this compound with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or unintended reactions.

In conclusion, Ethyl 4-cyano-2-difluoromethoxy-6-iodobenzoate (CAS No. 1805642-14-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an attractive candidate for advanced material design and drug development. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.